Cas no 88456-27-3 (2-Propenenitrile, 3-ethoxy-2-methyl-, (E)-)

• Product Name: 2-Propenenitrile, 3-ethoxy-2-methyl-, (E)-
• CAS No: 88456-27-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 632222
• PubChem ID: 20549566
• Update Time: 2025-04-19

2-Propenenitrile, 3-ethoxy-2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-ethoxy-2-methyl-, (E)-
• 63144-85-4
• 88456-27-3
• 3-Ethoxy-2-methylacrylonitrile
• (E)-3-Ethoxy-2-methylacrylonitrile

• Inchi： 1S/C6H9NO/c1-3-8-5-6(2)4-7/h5H,3H2,1-2H3/b6-5+
• InChI Key： JFBHVVYTNQTFOR-AATRIKPKSA-N
• SMILES： O(/C=C(/C#N)\C)CC

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų